Ammonium prenylpyrophosphate
Overview
Description
Ammonium prenylpyrophosphate is a useful research compound. Its molecular formula is C5H21N3O7P2 and its molecular weight is 297.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ammonium prenylpyrophosphate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ammonium prenylpyrophosphate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Industrial and Agricultural Applications
Ammonium compounds, such as ammonium sulfate and ammonium polyphosphate, play a significant role in industrial production and agriculture. They are commonly used in ore flotation, metal recovery, and as fertilizers in agricultural settings, enhancing soil nutrition and crop yield. The stability and efficacy of these compounds can vary with environmental factors like pH and temperature, which is crucial for their storage and application in the field (Liu Hu-ping, 2013).
2. Environmental Impact and Ecological Studies
Several studies have investigated the environmental impact of ammonium-based fertilizers on ecosystems. For instance, the application of ammonium nitrate and ammonium sulfate in grasslands and wheat fields has been analyzed to understand their influence on plant growth and soil chemistry. Such studies are vital for determining the ecological consequences of fertilizer use and devising strategies to minimize negative impacts (J. R. Devine & M. R. Holmes, 1964).
3. Soil Chemistry and Plant Nutrition
Research has been conducted on the interactions between plant growth, soil chemistry, and fertilizer application. These studies reveal how different types of ammonium fertilizers affect soil processes, nutrient availability, and plant nutrient uptake. Understanding these interactions is crucial for optimizing fertilizer use and ensuring sustainable agricultural practices (J. A. Carroll et al., 2003).
4. Technological Advancements in Fertilizer Formulations
Innovations in fertilizer technology, such as the development of ammonium polyphosphate and its modifications, are geared towards improving efficiency and environmental compatibility. Research in this area focuses on understanding the chemical behavior of these fertilizers under different conditions and formulating them to meet specific agricultural needs (Feng Bi-yuan, 2012).
properties
IUPAC Name |
triazanium;[3-methylbut-2-enoxy(oxido)phosphoryl] phosphate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12O7P2.3H3N/c1-5(2)3-4-11-14(9,10)12-13(6,7)8;;;/h3H,4H2,1-2H3,(H,9,10)(H2,6,7,8);3*1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBUNGGIXIOHBHL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCOP(=O)([O-])OP(=O)([O-])[O-])C.[NH4+].[NH4+].[NH4+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H21N3O7P2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40861894 |
Source
|
| Record name | Ammonium P-(3-methyl-2-buten-1-yl) (diphosphate) (3:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40861894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ammonium prenylpyrophosphate | |
CAS RN |
1186-30-7 |
Source
|
| Record name | Ammonium P-(3-methyl-2-buten-1-yl) (diphosphate) (3:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40861894 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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